Cas no 355816-73-8 (1-Methoxy-N-(naphthalen-1-ylmethyl)propan-2-amine)

• Product Name: 1-Methoxy-N-(naphthalen-1-ylmethyl)propan-2-amine
• CAS No: 355816-73-8
• MF: C₁₅H₁₉NO
• MW: 229.317464113235
• CID: 1085113
• PubChem ID: 2852983
• Update Time: 2025-05-19

1-Methoxy-N-(naphthalen-1-ylmethyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-Methoxy-N-(naphthalen-1-ylmethyl)propan-2-amine
• (2-methoxy-1-methylethyl)(1-naphthylmethyl)amine
• (2-Methoxy-1-methyl-ethyl)-naphthalen-1-ylmethyl-amine
• (2-methoxy-isopropyl)(naphthylmethyl)amine
• AC1MECGO
• Oprea1_052577
• Oprea1_123955
• STK232599
• TimTec1_006689
• SB80479
• AKOS000230595
• 1-(methyloxy)-N-(naphthalen-1-ylmethyl)propan-2-amine
• AG-690/12620140
• CS-0332628
• (1-methoxypropan-2-yl)(naphthalen-1-ylmethyl)amine
• DB-016332
• AKOS017273211
• 355816-73-8
• HMS1553A01
• DTXSID00386098
• CHEMBL1621538

• MDL： MFCD01454822
• Inchi： 1S/C15H19NO/c1-12(11-17-2)16-10-14-8-5-7-13-6-3-4-9-15(13)14/h3-9,12,16H,10-11H2,1-2H3
• InChI Key： PKIUGZHCULIPDQ-UHFFFAOYSA-N
• SMILES： O(C)CC(C)NCC1C=CC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 229.14700
• Monoisotopic Mass: 229.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26000
• LogP: 3.35520

Additional information on 1-Methoxy-N-(naphthalen-1-ylmethyl)propan-2-amine

Comprehensive Overview of 1-Methoxy-N-(naphthalen-1-ylmethyl)propan-2-amine (CAS No. 355816-73-8)

1-Methoxy-N-(naphthalen-1-ylmethyl)propan-2-amine (CAS No. 355816-73-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic research. This compound, characterized by its unique naphthalene and methoxypropylamine structural motifs, exhibits versatile applications in drug discovery, catalysis, and advanced material development. Its molecular structure, combining a naphthalene ring with a methoxy-substituted propylamine chain, offers intriguing physicochemical properties that make it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 1-Methoxy-N-(naphthalen-1-ylmethyl)propan-2-amine has surged due to its potential role in the development of novel pharmaceutical intermediates and functional materials. Researchers are particularly interested in its ability to act as a ligand in catalytic systems or as a building block for complex organic molecules. The compound's CAS No. 355816-73-8 is frequently searched in academic and industrial databases, reflecting its growing importance in cutting-edge research.

One of the key reasons behind the popularity of 1-Methoxy-N-(naphthalen-1-ylmethyl)propan-2-amine is its compatibility with modern green chemistry principles. As sustainability becomes a central focus in chemical synthesis, this compound's potential for use in eco-friendly reactions has been explored. Its structural features allow for efficient catalytic transformations with minimal waste generation, aligning with global trends toward sustainable chemical processes.

Another area of interest is the compound's application in drug discovery. The naphthalene moiety is a common pharmacophore in medicinal chemistry, known for its ability to interact with biological targets. When combined with the methoxypropylamine group, the resulting molecule exhibits enhanced bioavailability and target specificity. This has led to investigations into its use as a precursor for central nervous system (CNS) agents and other therapeutic compounds.

From a synthetic perspective, 1-Methoxy-N-(naphthalen-1-ylmethyl)propan-2-amine offers several advantages. Its chemical stability under various reaction conditions makes it a reliable intermediate in multi-step syntheses. Additionally, the presence of both aromatic and aliphatic components allows for diverse functionalization strategies, enabling the creation of tailored derivatives for specific applications. This flexibility has made it a favorite among chemists working on structure-activity relationship (SAR) studies.

The compound's physical properties, such as its solubility profile and melting point, have also been extensively studied. These characteristics are critical for its handling and application in industrial settings. For instance, its solubility in common organic solvents facilitates its use in homogeneous catalysis, while its solid-state properties are relevant for formulation development in pharmaceutical contexts.

In the realm of material science, 1-Methoxy-N-(naphthalen-1-ylmethyl)propan-2-amine has shown promise as a precursor for advanced polymers and coating materials. Its ability to form stable complexes with metals has been leveraged in the design of hybrid materials with unique optical or electronic properties. This aligns with the growing demand for smart materials in electronics and nanotechnology.

As the scientific community continues to explore the potential of 1-Methoxy-N-(naphthalen-1-ylmethyl)propan-2-amine, its safety profile and environmental impact remain important considerations. Recent studies have focused on optimizing its synthesis to reduce energy consumption and byproduct formation, addressing the broader goals of green chemistry and sustainable development.

In conclusion, 1-Methoxy-N-(naphthalen-1-ylmethyl)propan-2-amine (CAS No. 355816-73-8) represents a fascinating example of how tailored organic compounds can bridge multiple disciplines. Its applications in pharmaceuticals, catalysis, and materials science underscore its versatility and potential for future innovations. As research progresses, this compound is likely to play an increasingly prominent role in addressing some of the most pressing challenges in modern chemistry and beyond.